6-[(1Z)-1-BROMO-2-PHENYLETHENYL]-3,3,5,5-TETRAMETHYLOXANE-2,4-DIONE

• IUPAC Name: 6-[(Z)-1-bromo-2-phenylethenyl]-3,3,5,5-tetramethyloxane-2,4-dione
• InChI: InChI=1S/C17H19BrO3/c1-16(2)13(21-15(20)17(3,4)14(16)19)12(18)10-11-8-6-5-7-9-11/h5-10,13H,1-4H3/b12-10-
• InChI Key: FQRAJELPGROWBW-BENRWUELSA-N
• Canonical SMILES: CC1(C(OC(=O)C(C1=O)(C)C)C(=CC2=CC=CC=C2)Br)C
• Isomeric SMILES: CC1(C(OC(=O)C(C1=O)(C)C)/C(=C/C2=CC=CC=C2)/Br)C
• Molecular Formula: C17H19BrO3
• Molecular Weight: 351.2 g/mol

Description

6-[(1Z)-1-BROMO-2-PHENYLETHENYL]-3,3,5,5-TETRAMETHYLOXANE-2,4-DIONE is a complex organic compound characterized by its unique structure, which includes a bromo-phenylethenyl group and a tetramethyloxane-dione moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[(1Z)-1-BROMO-2-PHENYLETHENYL]-3,3,5,5-TETRAMETHYLOXANE-2,4-DIONE typically involves the reaction of 1-bromo-2-phenylethene with a tetramethyloxane-dione precursor under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. Common solvents used include dichloromethane or tetrahydrofuran, and the reaction is often catalyzed by a Lewis acid such as aluminum chloride.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control over reaction parameters, such as temperature, pressure, and reactant concentrations, which are crucial for the efficient synthesis of this compound.

Chemical Reactions Analysis

Types of Reactions

6-[(1Z)-1-BROMO-2-PHENYLETHENYL]-3,3,5,5-TETRAMETHYLOXANE-2,4-DIONE undergoes various chemical reactions, including:

Substitution Reactions: The bromo group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The phenylethenyl group can be oxidized to form corresponding epoxides or diols.

Reduction Reactions: The compound can be reduced to form the corresponding phenylethane derivative.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiolate in polar aprotic solvents.

Oxidation: Oxidizing agents such as m-chloroperbenzoic acid or potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

Substitution: Formation of substituted phenylethenyl derivatives.

Oxidation: Formation of epoxides or diols.

Reduction: Formation of phenylethane derivatives.

Scientific Research Applications

6-[(1Z)-1-BROMO-2-PHENYLETHENYL]-3,3,5,5-TETRAMETHYLOXANE-2,4-DIONE has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 6-[(1Z)-1-BROMO-2-PHENYLETHENYL]-3,3,5,5-TETRAMETHYLOXANE-2,4-DIONE exerts its effects involves interactions with specific molecular targets. The bromo-phenylethenyl group can interact with biological macromolecules, potentially inhibiting enzymes or disrupting cellular processes. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest that the compound may interfere with DNA replication or protein synthesis.

Comparison with Similar Compounds

Similar Compounds

• (Z)-1-Bromo-2-phenylethenylbenzene
• Benzene, 1-bromo-2-[(1Z)-2-bromo-2-phenylethenyl]

Uniqueness

6-[(1Z)-1-BROMO-2-PHENYLETHENYL]-3,3,5,5-TETRAMETHYLOXANE-2,4-DIONE is unique due to its combination of a bromo-phenylethenyl group with a tetramethyloxane-dione moiety. This structural feature imparts distinct chemical reactivity and potential biological activity, setting it apart from other similar compounds.